Cas no 2171793-93-2 (2-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid)

• Product Name: 2-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid
• CAS No: 2171793-93-2
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6570553
• PubChem ID: 165482008
• Update Time: 2025-05-25

2-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid
• EN300-1481824
• 2-chloro-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid
• 2171793-93-2

• Inchi： 1S/C27H25ClN2O5/c1-2-16(25(31)30-17-11-12-24(28)22(13-17)26(32)33)14-29-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： XNHNRVZMUDZANR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid

Introduction to 2-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic Acid

2-chloro-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid is a complex organic compound with the CAS number 2171793-93-2. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a benzoic acid backbone with a chlorine substituent at the 2-position and a substituted amide group at the 5-position. The amide group is further modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group, which plays a crucial role in peptide synthesis and drug design.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under basic conditions while being easily removable under acidic conditions. This makes 2-chloro-5-{...}benzoic acid a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs. Recent studies have highlighted its potential in the design of targeted drug delivery systems, where the Fmoc group can be used to control drug release kinetics.

One of the key features of this compound is its ability to participate in click chemistry reactions, which are widely used in medicinal chemistry for the rapid construction of complex molecules. The presence of the Fmoc group allows for precise control over reaction selectivity and regiochemistry, making it an ideal candidate for multicomponent reaction strategies. Researchers have demonstrated that this compound can serve as a versatile building block for constructing libraries of bioactive compounds with diverse functionalities.

In terms of biological activity, 2-chloro-5-{...}benzoic acid has shown promising results in preliminary assays targeting inflammatory pathways and cancer cell proliferation. The chlorine substituent at the 2-position contributes to the molecule's hydrophobicity, enhancing its ability to penetrate cellular membranes. This property has been leveraged in studies exploring its potential as an anticancer agent, where it has demonstrated selective cytotoxicity against various cancer cell lines.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards key therapeutic targets, such as protease enzymes and receptor proteins. The results suggest that 2-chloro-5-{...}benzoic acid could serve as a lead compound for developing novel inhibitors targeting these proteins, potentially opening new avenues for disease treatment.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency and scalability of its production. This has made it more accessible for researchers working on large-scale screening campaigns aimed at discovering new drug candidates.

In conclusion, 2-chloro-5-{...}benzoic acid (CAS No: 2171793-93-2) is a versatile and intriguing compound with wide-ranging applications in drug discovery and materials science. Its unique combination of structural features, including the Fmoc protecting group and chlorine substituent, positions it as a valuable tool for advancing research in these fields. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents and advanced materials.